Cas no 16880-10-7 (3-Methoxyisoxazole-5-Carboxamide)

• Product Name: 3-Methoxyisoxazole-5-Carboxamide
• CAS No: 16880-10-7
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 4612783
• PubChem ID: 22636528
• Update Time: 2025-05-24

3-Methoxyisoxazole-5-Carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxyisoxazole-5-Carboxamide(WXC00951)
• 3-METHOXYISOXAZOLE-5-CARBOXAMIDE
• 3-methoxy-1,2-oxazole-5-carboxamide
• SY349643
• 3-Methoxy-5-isoxazolecarboxamide
• W11044
• SCHEMBL2637696
• CS-0336897
• MFCD11499009
• 16880-10-7
• DB-425062
• F6404-4529
• KTICMJSQEBVATD-UHFFFAOYSA-N
• WS-02544
• AKOS006324789
• 3-Methoxyisoxazole-5-Carboxamide

• MDL： MFCD11499009
• Inchi： 1S/C5H6N2O3/c1-9-4-2-3(5(6)8)10-7-4/h2H,1H3,(H2,6,8)
• InChI Key： KTICMJSQEBVATD-UHFFFAOYSA-N
• SMILES： O1C(C(N)=O)=CC(OC)=N1

Computed Properties

• Exact Mass: 142.03784206g/mol
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-Methoxyisoxazole-5-Carboxamide

3-Methoxyisoxazole-5-Carboxamide: A Comprehensive Overview

3-Methoxyisoxazole-5-Carboxamide, also known by its CAS number 16880-10-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of the methoxy group at position 3 and the carboxamide group at position 5 imparts unique chemical properties, making it a valuable molecule for various applications.

The structure of 3-Methoxyisoxazole-5-Carboxamide is characterized by its isoxazole ring, which is known for its stability and reactivity. The methoxy group at position 3 contributes to the molecule's electronic properties, enhancing its ability to participate in hydrogen bonding and other intermolecular interactions. The carboxamide group at position 5 further adds functionality, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 3-Methoxyisoxazole-5-Carboxamide in the development of new drugs and agrochemicals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the field of medicinal chemistry. For instance, its derivatives have shown promising activity against various enzymes and receptors, making it a valuable intermediate in drug discovery.

In addition to its role in drug development, 3-Methoxyisoxazole-5-Carboxamide has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 3-Methoxyisoxazole-5-Carboxamide typically involves multi-step reactions, including nucleophilic substitution, condensation, and oxidation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of transition metal catalysts has significantly improved the yield and selectivity of key intermediates.

From an environmental perspective, the stability and biodegradability of 3-Methoxyisoxazole-5-Carboxamide are critical considerations. Studies have shown that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its environmental impact and develop strategies for safe handling and disposal.

In conclusion, 3-Methoxyisoxazole-5-Carboxamide, with its unique chemical structure and diverse functional groups, continues to be a focal point in scientific research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a versatile chemical entity. As new research emerges, this compound is expected to play an even more significant role in advancing technological innovations and addressing global challenges.